Ethyl 2,4,6-trichlorobenzoate
Overview
Description
Ethyl 2,4,6-trichlorobenzoate is a chemical compound with the molecular formula C9H7Cl3O2 . It has a molecular weight of 253.51 . The IUPAC name for this compound is ethyl 2,4,6-trichlorobenzoate . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for Ethyl 2,4,6-trichlorobenzoate is 1S/C9H7Cl3O2/c1-2-14-9(13)8-6(11)3-5(10)4-7(8)12/h3-4H,2H2,1H3 . This indicates that the compound consists of a benzoic acid moiety with three chlorine atoms at positions 2, 4, and 6, and an ethyl group attached to the carboxyl group.Physical And Chemical Properties Analysis
Ethyl 2,4,6-trichlorobenzoate is a solid at room temperature . The compound should be stored in a sealed container in a dry room .Scientific Research Applications
Ethylene Action Inhibition in Postharvest Technology
Ethylene and Postharvest Quality : Ethylene plays a significant role in the ripening and senescence of fruits and vegetables. Research on 1-methylcyclopropene (1-MCP), an ethylene action inhibitor, highlights its effectiveness in extending the shelf life and maintaining the quality of postharvest fruits and vegetables by inhibiting ethylene perception. This showcases the potential for ethyl compounds in enhancing postharvest technology and food preservation (Blankenship & Dole, 2003).
Toxicology and Environmental Impact
Ethyl Compounds and Toxicology : The toxicological profiles of various ethyl compounds, such as ethyl glucuronide and ethyl sulfate, have been explored to understand their roles in forensic toxicology, especially in the context of alcohol consumption and exposure. Such studies contribute to the broader understanding of ethyl compounds' metabolic and environmental impacts, suggesting areas of investigation for Ethyl 2,4,6-trichlorobenzoate regarding human exposure and environmental persistence (Crunelle et al., 2014).
Chemical Recycling and Polymer Research
Recycling of Polyethylene Terephthalate (PET) : Research on the chemical recycling of PET highlights the process of breaking down PET into its monomers, including the use of ethylene glycol in glycolysis. This area of study demonstrates the utility of ethyl compounds in recycling and polymer chemistry, offering insights into how Ethyl 2,4,6-trichlorobenzoate might be involved in similar polymer modification or recycling processes (Karayannidis & Achilias, 2007).
Safety and Hazards
The compound is labeled with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335 . These indicate that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing hands and face thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/eye protection/face protection (P280), and others .
Future Directions
properties
IUPAC Name |
ethyl 2,4,6-trichlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Cl3O2/c1-2-14-9(13)8-6(11)3-5(10)4-7(8)12/h3-4H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUTZFTVBPCFIIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Cl3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401033351 |
Source
|
| Record name | Ethyl 2,4,6-trichlorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401033351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,4,6-trichlorobenzoate | |
CAS RN |
73981-96-1 |
Source
|
| Record name | Benzoic acid, 2,4,6-trichloro-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73981-96-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2,4,6-trichloro-, ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethyl 2,4,6-trichlorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401033351 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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